Cas no 10236-53-0 (H-Gly-Gly-Lys-OH acetate salt)

• Product Name: H-Gly-Gly-Lys-OH acetate salt
• CAS No: 10236-53-0
• MF: C₁₀H₂₀N₄O₄
• MW: 260.290202140808
• CID: 893260
• Update Time: 2026-04-29

H-Gly-Gly-Lys-OH acetate salt Chemical and Physical Properties

Names and Identifiers

• gly-gly-lys
• (2S)-6-amino-2-[[2-[(2-aminoacetyl)amino]acetyl]amino]hexanoic acid
• H-GLY-GLY-LYS-OH
• CTK0G7640
• Gly-Gly-L-Lys-OH
• Gly-Gly-Lys-OH
• L-Lysine, glycylglycyl-
• H-Gly-Gly-Lys-OH acetate salt

• Inchi： InChI=1S/C10H20N4O4/c11-4-2-1-3-7(10(17)18)14-9(16)6-13-8(15)5-12/h7H,1-6,11-12H2,(H,13,15)(H,14,16)(H,17,18)/t7-/m0/s1
• InChI Key： QITBQGJOXQYMOA-ZETCQYMHSA-N
• SMILES： NCCCC[C@H](NC(CNC(CN)=O)=O)C(O)=O

Computed Properties

• Exact Mass: 260.1486
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 11

Experimental Properties

• PSA: 147.54
• LogP: -0.05790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on H-Gly-Gly-Lys-OH acetate salt

Comprehensive Overview of H-Gly-Gly-Lys-OH Acetate Salt (CAS No. 10236-53-0): Properties, Applications, and Research Insights

The compound H-Gly-Gly-Lys-OH acetate salt (CAS No. 10236-53-0) is a tripeptide derivative widely utilized in biochemical and pharmaceutical research. Its molecular structure consists of glycine (Gly), glycine (Gly), and lysine (Lys) residues, with an acetate counterion enhancing solubility and stability. This peptide is particularly valued for its role in peptide synthesis, drug delivery systems, and enzyme substrate studies. Researchers frequently explore its applications in bioconjugation and cell-penetrating peptides (CPPs), aligning with the growing interest in targeted therapeutics.

In recent years, the demand for custom peptides like H-Gly-Gly-Lys-OH acetate salt has surged due to advancements in precision medicine and biomaterial engineering. A common query among scientists is how this compound compares to other lysine-containing peptides in terms of bioavailability and metabolic stability. Studies suggest its acetate salt form improves water solubility, making it ideal for in vitro assays and formulation development. Additionally, its compatibility with solid-phase peptide synthesis (SPPS) protocols has cemented its utility in high-throughput screening.

From an industrial perspective, CAS No. 10236-53-0 is often discussed in forums focusing on peptide-based therapeutics and cosmeceuticals. For instance, its potential in anti-aging formulations stems from lysine's role in collagen crosslinking, a hot topic in dermatological research. Manufacturers also highlight its low immunogenicity, a critical factor for biocompatible materials. These attributes address frequent searches such as "peptides for skin repair" or "non-toxic drug carriers," reflecting broader market trends.

Quality control of H-Gly-Gly-Lys-OH acetate salt involves rigorous HPLC purification and mass spectrometry validation, ensuring compliance with GMP standards. Researchers emphasize the importance of batch-to-batch consistency, especially when used in clinical trial materials. The compound’s storage conditions (typically -20°C in dry form) and shelf-life are also frequently queried, underscoring the need for stability data in peer-reviewed literature.

Emerging applications include its use in nanoparticle functionalization for cancer targeting, leveraging the lysine residue's amine group for surface modification. This aligns with the rise of "theranostic nanoparticles" as a search trend. Furthermore, its role in 3D bioprinting scaffolds—due to its mechanical tunability—has attracted attention in tissue engineering circles, answering queries like "peptides for regenerative medicine."

In summary, H-Gly-Gly-Lys-OH acetate salt (CAS No. 10236-53-0) bridges fundamental research and translational science. Its versatility in biopharmaceuticals, cosmetic science, and nanotechnology positions it as a staple in modern laboratories. Ongoing studies exploring its structure-activity relationships (SAR) promise to unlock further innovations, making it a compound of enduring relevance.